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Abstract
Disperse Orange 44 (C.I. 11123; CAS No. 4058-30-4) is a monoazo disperse dye used in the

textile industry for dyeing polyester fibers. Its release into the environment through industrial

effluents is a source of concern due to its potential for persistence, bioaccumulation, and

toxicity to aquatic organisms. This technical guide provides a comprehensive overview of the

current knowledge on the environmental fate and ecotoxicity of Disperse Orange 44, intended

to inform risk assessment and guide future research. The document summarizes key

physicochemical properties, details abiotic and biotic degradation pathways, and discusses its

ecotoxicological profile. Standardized experimental protocols for assessing its environmental

impact are also provided, alongside visualizations of key processes to facilitate understanding.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

Disperse Orange 44 is characterized by its low water solubility and a high affinity for organic

phases, which influences its distribution in the environment. A summary of its key properties is

presented in Table 1.

Table 1: Physicochemical Properties of Disperse Orange 44
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Property Value Reference

Chemical Formula C₁₈H₁₅ClN₆O₂ [1][2]

Molecular Weight 382.80 g/mol [1][2]

Appearance
Orange-red powder or brown

granules
[3][4]

Water Solubility 20 mg/L at 20°C [5]

Predicted Boiling Point 663.8 ± 55.0 °C [5]

Density 1.30 g/cm³ [5]

Vapor Pressure 0 Pa at 25°C [5]

LogP (Octanol-Water Partition

Coefficient)
2.074 - 5.82056 [5]

Note: A significant discrepancy exists in the reported LogP values, which has implications for

predicting bioaccumulation potential. A value of 2.074 suggests moderate lipophilicity, while

5.82056 indicates a high potential for bioaccumulation.

Environmental Fate
The environmental fate of Disperse Orange 44 encompasses its transformation and

partitioning in various environmental compartments. Key processes include abiotic and biotic

degradation.

Abiotic Degradation
Abiotic degradation of Disperse Orange 44 can occur through processes such as

photodegradation and hydrolysis.

Photodegradation: While disperse dyes are generally designed to be lightfast on textiles,

they can undergo photodegradation in the aquatic environment when exposed to sunlight.

Specific studies on the photodegradation of Disperse Orange 44 are limited. However,

research on similar azo dyes suggests that photodegradation can occur, leading to the

cleavage of the azo bond and the formation of various aromatic compounds. The rate and
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extent of photodegradation are influenced by factors such as pH, the presence of

photosensitizers, and the intensity of light.

Hydrolysis: Due to the stable nature of the azo bond under typical environmental pH

conditions, hydrolysis is not considered a significant degradation pathway for Disperse
Orange 44.

Biotic Degradation
Biodegradation is a crucial process for the removal of Disperse Orange 44 from the

environment. The degradation often proceeds via a two-step anaerobic-aerobic process.

Anaerobic Degradation: Under anaerobic conditions, typically found in sediments and some

wastewater treatment processes, the primary and rate-limiting step in the biodegradation of

azo dyes is the reductive cleavage of the azo bond (-N=N-). This is carried out by various

microorganisms that possess azoreductase enzymes. The reduction of the azo bond in

Disperse Orange 44 is expected to yield two primary aromatic amines: 2-chloro-4-

nitroaniline and N,N-bis(2-cyanoethyl)-p-phenylenediamine.

Aerobic Degradation: The aromatic amines produced during anaerobic degradation are often

more mobile and can be toxic. These intermediates can be further degraded under aerobic

conditions. The aerobic biodegradation of these amines involves complex pathways

including hydroxylation and ring cleavage, ultimately leading to mineralization (conversion to

CO₂, H₂O, and inorganic ions). The complete mineralization of the aromatic amines is

essential for the detoxification of the dye.

Disperse Orange 44
(C₁₈H₁₅ClN₆O₂)

Aromatic Amines
(e.g., 2-chloro-4-nitroaniline &

 N,N-bis(2-cyanoethyl)-p-phenylenediamine)

Anaerobic
Reductive Cleavage

(Azoreductase) Mineralization
(CO₂, H₂O, Cl⁻, NO₃⁻)

Aerobic
Degradation

Click to download full resolution via product page

Figure 1: Proposed anaerobic/aerobic biodegradation pathway of Disperse Orange 44.
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Bioaccumulation
Bioaccumulation is the process by which a chemical substance is absorbed by an organism

from its surrounding environment, leading to a concentration higher than in the environment.

The potential for bioaccumulation is often estimated using the octanol-water partition coefficient

(LogP or Log Kow). The reported LogP values for Disperse Orange 44 vary, suggesting a

range from moderate to high bioaccumulation potential. However, no experimental

Bioaccumulation Factor (BCF) data for Disperse Orange 44 in aquatic organisms were found

in the reviewed literature. Given its low water solubility and potentially high LogP, there is a

concern that Disperse Orange 44 could accumulate in the fatty tissues of aquatic organisms.

Ecotoxicity
The ecotoxicity of Disperse Orange 44 refers to its adverse effects on aquatic and terrestrial

organisms.

Aquatic Ecotoxicity
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

Disperse Orange 44 is classified as "Toxic to aquatic life with long lasting effects" (H411)[6].

This classification indicates that the substance can cause harm to aquatic organisms at low

concentrations and that its effects may be persistent.

Despite this classification, specific quantitative ecotoxicity data, such as the median lethal

concentration (LC50) for fish and the median effective concentration (EC50) for aquatic

invertebrates (e.g., Daphnia magna) and algae, are not readily available in the public domain

for Disperse Orange 44. A study on a similarly named compound, "Dispersed Orange H-4RL,"

showed chronic toxicity to Daphnia magna, affecting reproduction and longevity[2]. However, it

is not confirmed if this is the same substance. The lack of specific data for Disperse Orange
44 is a significant knowledge gap.

Table 2: Ecotoxicity Profile of Disperse Orange 44 (Qualitative)
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Organism Group Endpoint Result Reference

Aquatic Organisms
Acute and Chronic

Toxicity

Toxic to aquatic life

with long lasting

effects (GHS

Classification H411)

[6]

Fish Acute Toxicity (LC50) No data found

Aquatic Invertebrates

(Daphnia magna)

Acute Immobilization

(EC50)
No data found

Algae
Growth Inhibition

(EC50)
No data found

Other Toxicological Concerns
Disperse Orange 44 is also classified as a skin sensitizer (H317), meaning it may cause an

allergic skin reaction upon contact[6]. Furthermore, as an azo dye, there is a concern that its

reductive cleavage can lead to the formation of aromatic amines, some of which are known or

suspected carcinogens.

Experimental Protocols
Standardized test methods are crucial for generating reliable and comparable data on the

environmental fate and ecotoxicity of chemicals. The following sections describe the principles

of relevant OECD guidelines.

Abiotic Degradation: Photodegradation in Water
A detailed protocol for assessing photodegradation would typically involve:

Preparation of Test Solutions: A solution of Disperse Orange 44 in a suitable solvent (due to

its low water solubility) is prepared and then diluted in purified water to a known

concentration.

Irradiation: The test solutions are exposed to a light source that simulates natural sunlight

(e.g., a xenon arc lamp). Control samples are kept in the dark to account for any non-

photolytic degradation.
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Sampling and Analysis: Samples are taken at various time intervals from both the irradiated

and dark control solutions.

Quantification: The concentration of Disperse Orange 44 is measured using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV-Vis

or mass spectrometry detector.

Data Analysis: The degradation rate constant and the half-life of the substance are

calculated.

Biotic Degradation: Ready Biodegradability (OECD 301)
This test provides an initial screening of the biodegradability of a chemical.

Inoculum: A mixed population of microorganisms from a source like activated sludge from a

wastewater treatment plant is used.

Test System: The test substance is added as the sole source of organic carbon to a mineral

medium inoculated with the microorganisms.

Incubation: The test is run for 28 days under aerobic conditions with continuous stirring.

Measurement: Biodegradation is followed by measuring parameters such as oxygen

consumption or carbon dioxide production.

Pass Level: A substance is considered readily biodegradable if it reaches a certain

percentage of mineralization (e.g., >60% of theoretical CO₂ production) within a 10-day

window during the 28-day test period. Given the nature of azo dyes, a sequential

anaerobic/aerobic test (e.g., OECD 311) would be more representative of environmental

conditions.
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Figure 2: Simplified experimental workflows for aquatic ecotoxicity testing.

Aquatic Ecotoxicity Testing
Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period. Fish are exposed

to a series of concentrations of the test substance under controlled conditions. Mortalities are

recorded at 24, 48, 72, and 96 hours.

Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity to

Daphnia magna. Young daphnids are exposed to a range of concentrations of the test

substance for 48 hours. The endpoint is the EC50, the concentration at which 50% of the

daphnids are immobilized.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effect of a substance on the growth of algae. Exponentially growing cultures of a selected

algal species are exposed to various concentrations of the test substance for 72 hours. The

EC50 is calculated based on the inhibition of growth (e.g., reduction in biomass or cell

number) compared to a control.

Bioaccumulation in Fish (OECD 305)
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This guideline describes a method to determine the bioaccumulation potential of a chemical in

fish.

Uptake Phase: Fish are exposed to a constant concentration of the test substance in water

for a defined period (e.g., 28 days).

Depuration Phase: After the uptake phase, the fish are transferred to clean water and the

elimination of the substance is monitored over time.

Sampling and Analysis: Fish tissue and water samples are collected at regular intervals

during both phases and analyzed for the concentration of the test substance.

Calculation of BCF: The Bioconcentration Factor (BCF) is calculated as the ratio of the

concentration of the chemical in the fish to the concentration in the water at steady state.

Conclusion and Future Perspectives
Disperse Orange 44 is a synthetic dye with properties that suggest a potential for

environmental persistence and ecotoxicity. Its low water solubility and likely high lipophilicity

indicate a tendency to partition into sediments and biota. The primary degradation pathway is

initiated by anaerobic reductive cleavage of the azo bond, followed by aerobic degradation of

the resulting aromatic amines.

A significant data gap exists regarding the quantitative ecotoxicity of Disperse Orange 44.

While classified as toxic to aquatic life, the absence of specific LC50 and EC50 values for

relevant aquatic organisms hinders a comprehensive environmental risk assessment. Similarly,

experimental data on its bioaccumulation potential are lacking.

Future research should prioritize the generation of high-quality experimental data on the

aquatic toxicity and bioaccumulation of Disperse Orange 44 following standardized OECD

guidelines. In the absence of such data, computational methods such as Quantitative

Structure-Activity Relationship (QSAR) models and read-across approaches from structurally

similar azo dyes could provide preliminary estimates of its toxicity, though these should be used

with caution and clearly stated limitations. A more complete understanding of its environmental

fate and ecotoxicity is essential for developing effective risk management strategies and

ensuring the protection of aquatic ecosystems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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